6-methoxy-N-(4-methoxybenzyl)-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine

• IUPAC Name: 6-methoxy-N-[(4-methoxyphenyl)methyl]-3-(4-methoxyphenyl)sulfonylquinolin-4-amine
• InChI: InChI=1S/C25H24N2O5S/c1-30-18-6-4-17(5-7-18)15-27-25-22-14-20(32-3)10-13-23(22)26-16-24(25)33(28,29)21-11-8-19(31-2)9-12-21/h4-14,16H,15H2,1-3H3,(H,26,27)
• InChI Key: UHDZTMYLCAQUBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=C3C=C(C=CC3=NC=C2S(=O)(=O)C4=CC=C(C=C4)OC)OC
• Molecular Formula: C25H24N2O5S
• Molecular Weight: 464.5 g/mol

Description

6-methoxy-N-(4-methoxybenzyl)-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine is a chemical compound that belongs to the class of quinoline derivatives. It has gained significant attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Antibacterial Activity

Quinoxaline sulfonamides synthesized from reactions involving methoxyphenyl quinoxaline demonstrated significant antibacterial activities against Staphylococcus spp. and Escherichia coli, suggesting potential applications in developing new antibacterial agents (Alavi et al., 2017).

Anti-Tubercular Agents

Compounds with substitutions on the quinoline nucleus, similar to the target molecule, have shown significant in vitro anti-tubercular activity against Mycobacterium tuberculosis H37Rv strain, highlighting their potential in tuberculosis treatment (Maurya et al., 2013).

Synthesis and Applications in Organic Chemistry

The synthesis of various quinoline derivatives, including those with methoxy substituents, has been explored for their potential applications in organic synthesis and medicinal chemistry. These studies contribute to the development of new synthetic methodologies and the exploration of novel compounds with potential therapeutic uses (Kurosawa et al., 2003); (Yadagiri et al., 2018).

Fluorescence Applications

Some derivatives of quinoline, such as 6-methoxy-4-quinolone, have been identified as novel fluorophores with strong fluorescence in a wide pH range of aqueous media. These compounds exhibit potential for biomedical analysis and fluorescent labeling, indicating potential research applications of similar compounds (Hirano et al., 2004).

Anti-Inflammatory Activity

Fluorine-substituted quinazoline derivatives have shown potential anti-inflammatory activity, suggesting that modifications of the quinoline nucleus can lead to compounds with significant biological activities. This research avenue may reveal therapeutic applications of structurally related compounds (Sun et al., 2019).